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Compound of Interest

Compound Name:
Isopropyl 2-bromo-2-

methylpropanoate

Cat. No.: B1304831 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety protocols,

operational plans, and disposal procedures for Isopropyl 2-bromo-2-methylpropanoate (CAS

No: 51368-55-9). Adherence to these guidelines is critical to mitigate risks and ensure a safe

laboratory environment.

Chemical Identifier and Properties:

Property Value

IUPAC Name propan-2-yl 2-bromo-2-methylpropanoate

Synonyms Isopropyl 2-bromoisobutyrate

Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol [1]

Appearance Colorless to Almost colorless clear liquid

Boiling Point 168 °C[2]

Flash Point 56 °C[2]

Hazard Identification and Precautionary Statements:
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Isopropyl 2-bromo-2-methylpropanoate is a flammable liquid and vapor that causes skin,

eye, and respiratory tract irritation.[3][4] It may be harmful if swallowed, inhaled, or absorbed

through the skin.[3]

Hazard Statement Description

H226 Flammable liquid and vapour.[5][6]

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.[1][5]

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

H340 May cause genetic defects.[1][5]

H411
Toxic to aquatic life with long lasting effects.[1]

[5]

Precautionary Statement Description

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[5][7]

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[6][7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][8]

P302+P352 IF ON SKIN: Wash with plenty of water.[7]

P501
Dispose of contents/container to an approved

waste disposal plant.[4][7]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling Isopropyl 2-bromo-2-
methylpropanoate.

Body Part Protection Specification

Eyes/Face Chemical Splash Goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[3][9][10]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[3] Nitrile gloves

provide good short-term

protection against a broad

range of chemicals.[11] For

prolonged or immersive

contact, consult the glove

manufacturer's compatibility

chart.

Body Protective Clothing

A flame-resistant lab coat

should be worn and fully

buttoned.[11] Long pants and

closed-toe, closed-heel shoes

are mandatory.[11]

Respiratory Respirator

Use in a well-ventilated area.

[3][6] If engineering controls

are insufficient to maintain

exposure below permissible

limits, a NIOSH/MSHA

approved respirator is

required.[3][4]
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle Isopropyl 2-bromo-2-methylpropanoate in a well-ventilated

area, preferably within a chemical fume hood.[3][6]

Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,

and other ignition sources.[4][6][7] Use spark-proof tools and explosion-proof equipment.[3]

[4][7]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4][7]

Keep away from incompatible materials such as acids, bases, strong oxidizing agents, and

metals.[4]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,

or earth.[3]

Collect: Use spark-proof tools to collect the absorbed material and place it into a suitable,

labeled container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan:

All waste containing Isopropyl 2-bromo-2-methylpropanoate, including contaminated

absorbents and PPE, must be treated as hazardous waste.

Containerization: Collect all waste in a properly labeled, sealed container.
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Disposal: Dispose of the waste through an approved hazardous waste disposal facility,

following all local, state, and federal regulations.[4][7] Do not dispose of it down the drain.[7]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.[3][7]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[3][7]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Fire Fighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]
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Workflow for Safe Handling of Isopropyl 2-bromo-2-
methylpropanoate

Workflow for Safe Handling of Isopropyl 2-bromo-2-methylpropanoate
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Isopropyl 2-bromo-2-
methylpropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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